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Compound of Interest

Compound Name: Antifungal agent 48

Cat. No.: B10857975 Get Quote

Amphotericin B Stability: Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with essential

information, troubleshooting advice, and detailed protocols to prevent the degradation of

Amphotericin B in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause Amphotericin B to degrade in solution?

Amphotericin B is a sensitive polyene antibiotic, and its stability in solution is primarily affected

by four key factors:

Light Exposure: The conjugated double bond system in Amphotericin B's structure makes it

highly susceptible to photodegradation, particularly from UV light.[1] This can lead to a

significant loss of potency.

Temperature: Elevated temperatures accelerate the rate of chemical degradation.[2]

pH: Amphotericin B is most stable in a neutral pH range. It undergoes rapid degradation in

acidic (pH < 4) and alkaline (pH > 9) conditions.[3][4][5]
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Oxidation: The molecule is prone to autoxidation, a process that can be catalyzed by

environmental factors.[2][6]

Q2: What is the best solvent for preparing Amphotericin B stock solutions?

For research purposes, Dimethyl Sulfoxide (DMSO) is the most common and effective solvent,

capable of dissolving Amphotericin B at concentrations of 30–40 mg/ml.[7] For intravenous or

clinical applications, reconstitution should be performed with Sterile Water for Injection, USP.[8]

[9] It is critical to avoid saline or solutions containing electrolytes for initial reconstitution, as

they can cause the drug to precipitate.[8][9]

Q3: How should I store my Amphotericin B powder and stock solutions?

Proper storage is crucial to maintain the integrity of Amphotericin B. Recommendations vary

based on the form:

Powder: The lyophilized powder should be stored under refrigeration at 2°C to 8°C and

protected from light.[1][8]

DMSO Stock Solution: For long-term storage (up to one year), aliquots of the DMSO stock

solution should be kept at -20°C in light-protected vials.[10] However, one study noted

significant degradation in DMSO after 6 months at -20°C, suggesting periodic quality control

is advisable.[11]

Aqueous Concentrate (reconstituted with sterile water): This solution can be stored in the

dark for up to 24 hours at room temperature or for one week at 2°C to 8°C with minimal loss

of potency.[8][9]

Q4: How does aggregation affect Amphotericin B stability and activity?

In aqueous solutions, Amphotericin B can exist in various states: as monomers, soluble

oligomers, and non-soluble aggregates.[12] The state of aggregation is influenced by factors

like concentration, pH, and the solvent used.[13] Research suggests that the aggregated form

is more susceptible to oxidative degradation than the monomeric form.[5] Furthermore, the

aggregation state can impact the drug's toxicity and efficacy.[12][14]
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Q: My Amphotericin B precipitated after I diluted my DMSO stock into my aqueous cell culture

medium. What happened and what should I do?

A: This is a common issue. Amphotericin B is poorly soluble in water at neutral pH.[7] When a

concentrated DMSO stock is diluted into a larger volume of aqueous buffer or medium, the

abrupt change in solvent polarity can cause the drug to precipitate out of solution.

Solution 1: Vigorously Mix. In many cases, thoroughly mixing or vortexing the solution after

dilution can help redissolve the precipitate, or at least create a fine, usable suspension.[15]

Even if a slight precipitate remains, the solution may still be suitable for use.[15]

Solution 2: Modify Dilution Technique. Instead of adding the Amphotericin B stock directly to

the full volume of medium, try adding it to a smaller volume first while vortexing, and then

add this intermediate dilution to the final volume.

Solution 3: Check pH. Ensure the pH of your final medium is within the optimal stability range

of 5 to 7.[3][4]

Solution 4: Use a Solubilizing Agent. Formulations of Amphotericin B intended for aqueous

use often include solubilizing agents like sodium deoxycholate to improve solubility and

prevent precipitation.[7][15]

Q: I observe a yellowing of my Amphotericin B solution. Is it still usable?

A: A pale yellow color is normal for Amphotericin B solutions.[7][16] However, if the solution

becomes markedly discolored or darkens over time, it may indicate significant degradation.

This is often a result of light exposure.[17] It is recommended to discard any solution that

shows a significant color change and prepare a fresh stock, ensuring it is protected from light.

Quantitative Stability Data
The stability of Amphotericin B is highly dependent on its formulation and storage conditions.

The table below summarizes key quantitative data from various studies.
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[8][9]

Stock

Solution
DMSO -20°C Dark 1 year Stable [10]

Stock

Solution
DMSO -20°C Dark 6 months >60% loss [11]

In Culture

Cell
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Medium

37°C N/A 3 days Stable [7][15]
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[19]

Ophthalmic

Solution

5%

Dextrose in

Water

4°C Dark 120 days Stable [19]
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Experimental Protocols
Protocol: Preparation of a 2.5 mg/mL Amphotericin B
Stock Solution in DMSO
This protocol describes the preparation of a standard stock solution for research applications.

Materials:

Amphotericin B powder (e.g., Sigma-Aldrich A9528)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting (amber) microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette and tips

Procedure:

Work in Reduced Light: Perform all steps in a dimly lit area or under a yellow light to

minimize photo-degradation. A laminar flow hood can be used to maintain sterility.

Weigh Amphotericin B: Accurately weigh the desired amount of Amphotericin B powder. For

example, to prepare 10 mL of a 2.5 mg/mL stock, weigh 25 mg of the powder.[10]

Dissolve in DMSO: Aseptically add the appropriate volume of sterile DMSO to the powder.

For 25 mg of powder, add 10 mL of DMSO.[10]

Ensure Complete Solubilization: Mix the solution thoroughly by vortexing or gentle agitation

until the powder is completely dissolved. The resulting solution should be a clear or slightly

hazy yellow.[7]

Aliquot for Storage: Dispense the stock solution into small, single-use aliquots in sterile,

amber cryovials. This prevents repeated freeze-thaw cycles and light exposure for the bulk of

the stock.
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Storage: Label the vials clearly with the name, concentration, and date of preparation. Store

immediately at -20°C.[10]

Visual Guides

Key Factors and Protective Measures for Amphotericin B Stability
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Caption: Factors causing Amphotericin B degradation and the corresponding preventative

measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to prevent Amphotericin B degradation in stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857975#how-to-prevent-amphotericin-b-
degradation-in-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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